4-methyl-N-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)benzamide

• IUPAC Name: 4-methyl-N-(2-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)benzamide
• InChI: InChI=1S/C19H18N2O2/c1-12-4-6-13(7-5-12)19(23)20-16-9-14-3-2-8-21-17(22)11-15(10-16)18(14)21/h4-7,9-10H,2-3,8,11H2,1H3,(H,20,23)
• InChI Key: SAHMUKDGTANAPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=CC3=C4C(=C2)CC(=O)N4CCC3
• Molecular Formula: C19H18N2O2
• Molecular Weight: 306.4 g/mol

Description

The compound “4-methyl-N-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)benzamide” is a complex organic molecule. It contains a benzamide group, which is a common moiety in pharmaceutical drugs and is known for its bioactivity. The molecule also contains a tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl group, which is a type of polycyclic aromatic hydrocarbon. These types of structures are often found in alkaloids and other bioactive compounds.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, likely involves a complex arrangement of rings, including a benzene ring (from the benzamide group) and a pyrroloquinoline structure. The exact 3D conformation would depend on the specific arrangement and bonding of these rings.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. The amide group in benzamide is typically quite stable but can participate in certain reactions under specific conditions. The pyrroloquinoline portion of the molecule may also have its own reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as solubility, melting point, and stability could be influenced by the presence and arrangement of functional groups.

Scientific Research Applications

Drug Research and Development

• Applications :
  • . Further studies could explore its efficacy against emerging viral infections.

Insecticidal and Anti-Juvenile Hormone Activity

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Metal Complexes

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Imidazole Derivatives

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Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. As with any compound, appropriate safety precautions should be taken when handling it, including the use of personal protective equipment and safe laboratory practices.

Future Directions

The study of complex organic molecules like this one is a vibrant field of research, with potential applications in pharmaceuticals and other areas. Future research could involve exploring the synthesis, reactivity, and biological activity of this compound and related structures.